Cas no 17012-22-5 (Methyl 4-(Acetylamino)benzoate)

Methyl 4-(Acetylamino)benzoate is a white to off-white crystalline compound with the molecular formula C₁₀H₁₁NO₃. It is commonly used as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, dyes, and specialty chemicals. The compound features both ester and amide functional groups, offering versatility in chemical reactions such as hydrolysis, acylation, and esterification. Its stable crystalline form ensures ease of handling and storage under standard conditions. With a well-defined melting point and solubility profile, Methyl 4-(Acetylamino)benzoate is suitable for precise applications in research and industrial processes, where consistency and purity are critical.

Methyl 4-(Acetylamino)benzoate structure

17012-22-5 structure

Product Name:Methyl 4-(Acetylamino)benzoate

CAS No:17012-22-5

MF:C₁₀H₁₁NO₃

MW:193.199242830276

MDL:MFCD00463106

CID:122032

PubChem ID:577758

Update Time:2025-06-06

Methyl 4-(Acetylamino)benzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-acetamidobenzoate
- -ACETYLAMINO-BENZOIC ACID METHYL ESTER
- Benzoic acid, 4-(acetylamino)-, methyl ester
- Methyl 4-(acetylamino)benzoate
- Methyl N-acetylaminobenzoate
- 4-(Acetylamino)benzoic acid methyl ester
- 4-Acetylamino-benzoic acid methyl ester
- methyl 4-acetylaminobenzoate
- TimTec1_002203
- SCHEMBL863168
- LS-12713
- AKOS002315053
- FT-0716446
- L10152
- HMS1540E03
- EN300-263089
- DTXSID10342009
- CHEMBL4567643
- QKWTXJSLAZKYGV-UHFFFAOYSA-N
- AF-965/00542035
- AMY10540
- 17012-22-5
- Methyl 4-(acetylamino)benzoate #
- Methyl4-acetamidobenzoate
- BRD-K86467085-001-01-9
- CS-0116677
- Q63398977
- MFCD00463106
- SY213432
- ALBB-033470
- DB-022354
- STL560132
- Methyl 4-(Acetylamino)benzoate
- MDL： MFCD00463106
- Inchi： 1S/C10H11NO3/c1-7(12)11-9-5-3-8(4-6-9)10(13)14-2/h3-6H,1-2H3,(H,11,12)
- InChI Key： QKWTXJSLAZKYGV-UHFFFAOYSA-N
- SMILES： O(C)C(C1C=CC(=CC=1)NC(C)=O)=O

Computed Properties

Exact Mass: 193.07393
Monoisotopic Mass: 193.07389321g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 219
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 55.4Å²

Experimental Properties

Density: 1.204
Melting Point: 127 ºC
PSA: 55.4

Methyl 4-(Acetylamino)benzoate Pricemore >>

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Chemenu	CM160026-5g	methyl 4-acetamidobenzoate	17012-22-5	95%	5g	$593	2021-06-16
Alichem	A019097426-1g	Methyl 4-acetamidobenzoate	17012-22-5	95%	1g	176.00 USD	2021-06-17
Chemenu	CM160026-5g	methyl 4-acetamidobenzoate	17012-22-5	95%	5g	$593	2022-06-12
TRC	B115288-50mg	Methyl 4-(Acetylamino)benzoate	17012-22-5		50mg	$ 50.00	2022-06-07
TRC	B115288-100mg	Methyl 4-(Acetylamino)benzoate	17012-22-5		100mg	$ 70.00	2022-06-07
TRC	B115288-500mg	Methyl 4-(Acetylamino)benzoate	17012-22-5		500mg	$ 295.00	2022-06-07
eNovation Chemicals LLC	Y1243663-5g	Methyl 4-acetamidobenzoate	17012-22-5	98%	5g	$230	2024-06-07
eNovation Chemicals LLC	Y1243663-10g	Methyl 4-acetamidobenzoate	17012-22-5	98%	10g	$400	2024-06-07
Enamine	EN300-263089-0.05g	methyl 4-acetamidobenzoate	17012-22-5	95%	0.05g	$54.0	2024-06-18
Enamine	EN300-263089-0.1g	methyl 4-acetamidobenzoate	17012-22-5	95%	0.1g	$80.0	2024-06-18